Cas no 1150271-37-6 (2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester)

• Product Name: 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester
• CAS No: 1150271-37-6
• MF: C₁₇H₂₄BFO₃
• MW: 306.180068969727
• MDL: MFCD12026068
• CID: 857042
• PubChem ID: 46739431
• Update Time: 2025-05-23

2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentan-1-one
• 2-FLUORO-5-PENTANOYLPHENYLBORONIC ACID, PINACOL ESTER
• DB-293052
• DTXSID60675036
• MFCD12026068
• CS-0174123
• BS-19413
• C17H24BFO3
• 1150271-37-6
• AKOS015999564
• J-003187
• 1-[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pentan-1-one
• 2-Fluoro-5-pentanoylphenylboronic acid pinacol ester
• 1-Pentanone, 1-[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester

• MDL： MFCD12026068
• Inchi： 1S/C17H24BFO3/c1-6-7-8-15(20)12-9-10-14(19)13(11-12)18-21-16(2,3)17(4,5)22-18/h9-11H,6-8H2,1-5H3
• InChI Key： WWSWIZAGPCBCIK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CCCC)=O)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 306.18000
• Monoisotopic Mass: 306.1802530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 412.1±35.0 °C at 760 mmHg
• Flash Point: 151.4±23.7 °C
• PSA: 35.53000
• LogP: 3.49780

2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester

Research Brief on 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester (CAS: 1150271-37-6)

2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester (CAS: 1150271-37-6) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorophenyl and pentanoyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential applications in targeted drug delivery and as a key building block in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the construction of complex pharmaceutical compounds.

The compound's boronic ester moiety is particularly noteworthy due to its stability and reactivity, making it an ideal candidate for use in bioconjugation and chemoproteomic studies. Researchers have explored its utility in the development of covalent inhibitors that target specific enzymes involved in disease pathways, such as those implicated in cancer and inflammatory disorders. The presence of the fluorine atom at the ortho position further enhances its binding affinity and metabolic stability, which are critical factors in drug design.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its successful incorporation into a series of novel kinase inhibitors, showcasing its role in improving pharmacokinetic properties. Additionally, its application in positron emission tomography (PET) tracer development has been explored, leveraging the fluorine-18 isotope for imaging purposes.

In the context of drug discovery, this compound has been employed in fragment-based drug design (FBDD) campaigns, where its small size and functional groups allow for efficient screening against protein targets. A recent collaborative study between academic and industrial researchers highlighted its use in identifying lead compounds for neurodegenerative diseases, underscoring its broad applicability. The compound's compatibility with aqueous and organic solvents further enhances its utility in high-throughput screening assays.

Despite its promising attributes, challenges remain in optimizing the selectivity and off-target effects of derivatives based on 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester. Ongoing research aims to address these limitations through structural modifications and computational modeling. For instance, a 2024 preprint on bioRxiv detailed the use of molecular dynamics simulations to predict binding modes and improve inhibitor specificity. These efforts are expected to pave the way for the development of next-generation therapeutics with enhanced efficacy and safety profiles.

In conclusion, 2-Fluoro-5-pentanoylphenylboronic Acid Pinacol Ester (CAS: 1150271-37-6) represents a valuable tool in modern drug discovery and chemical biology. Its multifaceted applications, ranging from synthetic chemistry to imaging and therapeutics, highlight its importance in advancing biomedical research. Future studies will likely focus on expanding its utility and addressing current limitations, further solidifying its role in the field.